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Compound of Interest

Compound Name:
Bis[cinnamyl palladium(II)

chloride]

Cat. No.: B1181190 Get Quote

For researchers, scientists, and professionals in drug development, precise communication is

paramount. This guide provides an in-depth overview of the various synonyms and identifiers

for the palladium catalyst commonly referred to as Bis(cinnamyl palladium(II) chloride).

Understanding the alternative nomenclature is crucial for accurate literature searches,

procurement, and regulatory submissions.

The name "Bis(cinnamyl palladium(II) chloride)" suggests a monomeric structure, but the

compound predominantly exists as a dimer in its solid state. This dimeric nature is reflected in

many of its common and systematic names. The core structure consists of two palladium

atoms bridged by two chloride ligands, with each palladium atom also bonded to a cinnamyl

group.

Chemical Identifiers and Synonyms
To facilitate clear and unambiguous identification, a comprehensive list of synonyms and

chemical identifiers has been compiled. This information is essential for searching chemical

databases, supplier catalogs, and scientific literature.
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Identifier Type Value

CAS Number 12131-44-1

Molecular Formula C18H18Cl2Pd2

Molecular Weight 518.08 g/mol

Common Synonyms Bis[cinnamyl palladium(II) chloride][1][2][3][4][5]

Palladium(π-cinnamyl) chloride dimer[1][2][4][6]

[7][8]

Cinnamylpalladium chloride dimer[6]

Palladium(1-phenylallyl)chloride dimer[1][3][4]

[(Cinnamyl)PdCl]2[1][4]

[Pd(1-phenylallyl)Cl]2[1][3][4]

Systematic Names
Di-μ-chlorobis[(1,2,3-η)-1-phenyl-2-

propenyl]dipalladium(II)[2][4][5][9]

Di-chlorobis[(1,2,3-η)-1-phenyl-2-

propenyl]dipalladium(II)[2][6][7][8]

Di-μ-chlorobis(η3-2-propenyl)dipalladium[10]

Other Identifiers MDL Number: MFCD16621470[1][2][3][5]

PubChem CID: 73554256[2]

EINECS Number: 234-579-8[8]

Structural Representation
To visually represent the connectivity of this dimeric complex, a DOT script for generating a

diagram is provided below. This diagram illustrates the bridging chloride ligands and the

coordination of the cinnamyl groups to the palladium centers.
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Caption: Dimeric structure of (Cinnamyl PdCl)2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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